6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate

• IUPAC Name: [6-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,5-dimethoxybenzoate
• InChI: InChI=1S/C19H17NO6S2/c1-11-9-27-19(20-11)28-10-15-7-16(21)17(8-25-15)26-18(22)12-4-13(23-2)6-14(5-12)24-3/h4-9H,10H2,1-3H3
• InChI Key: FVTKMECELAHABT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C19H17NO6S2
• Molecular Weight: 419.5 g/mol
• CAS No.: 896303-17-6

Description

6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate is a useful research compound. Its molecular formula is C19H17NO6S2 and its molecular weight is 419.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis and Spectroscopic Characterization : Schiff bases containing 1,2,4-triazole and pyrazole rings, including derivatives of 4-oxo-4H-pyran, have been synthesized and characterized spectroscopically. They have also been evaluated for their antioxidant and α-glucosidase inhibitory activities, demonstrating significant potential in these areas (Pillai et al., 2019).

• Antibacterial Activity : 1,3,4-oxadiazole thioether derivatives, including structures related to pyran, have been designed, synthesized, and shown to possess good antibacterial activities. These compounds offer a promising avenue for developing new antibacterial agents (Song et al., 2017).

Biological Evaluation

• Antioxidant and Antihyperglycemic Agents : Compounds with coumarin derivatives, including pyrazole and indenone rings, have been synthesized and evaluated for their antioxidant and antihyperglycemic activities. Some of these compounds show promising results in in vitro and in vivo studies (Kenchappa et al., 2017).

• Anticancer Activity : Novel 4-thiazolidinones with a benzothiazole moiety have been synthesized and evaluated for their anticancer activity. Some compounds in this series have shown promising results against various cancer cell lines, indicating their potential in cancer therapy (Havrylyuk et al., 2010).

Molecular Studies

• Molecular Dynamics Simulations : The reactive properties of certain compounds, including those related to 4-oxo-4H-pyran, have been investigated through a combination of density functional theory (DFT) calculations and molecular dynamics (MD) simulations. These studies help in understanding the molecular behavior and potential applications of these compounds (Pillai et al., 2019).

• Quantitative Structure-Activity Relationships (QSAR) : QSAR studies have been conducted for various compounds, including those related to 4-oxo-4H-pyran, to understand the relationship between their structure and biological activity. This information is crucial for the design of more effective therapeutic agents (Havrylyuk et al., 2010).